Cas no 2229119-31-5 (1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229119-31-5
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6443208
• PubChem ID: 165709235
• Update Time: 2025-07-18

1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid
• EN300-1769570
• 2229119-31-5

• Inchi： 1S/C13H14O3/c14-12(15)13(5-6-13)10-7-9-3-1-2-4-11(9)16-8-10/h1-4,10H,5-8H2,(H,14,15)
• InChI Key： VEWMMNHUDIMVOL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229119-31-5)

1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229119-31-5, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule combines the functionalities of a benzopyran scaffold with a cyclopropane moiety, creating a unique pharmacophoric profile that has potential applications in modulating various biological pathways. The benzopyran core is well-known for its presence in numerous bioactive natural products and synthetic drugs, while the cyclopropane ring is often incorporated to enhance metabolic stability and binding affinity.

The synthesis of 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid involves sophisticated organic transformations that highlight the intersection of heterocyclic chemistry and mechanistic organic synthesis. The benzopyran portion is typically constructed through cyclization reactions, such as the Bischler-Napieralski or Pomeranz-Fritsch cyclizations, which are fundamental in constructing the fused ring system. The subsequent introduction of the cyclopropane unit requires precise methodologies, often involving metal-catalyzed cyclopropanation reactions or ring-closing metathesis (RCM), to ensure regioselectivity and high yield. These synthetic strategies underscore the compound's complexity and the expertise required for its preparation.

In recent years, there has been a surge in interest regarding molecules that incorporate both benzopyran and cyclopropane motifs due to their demonstrated biological activity. Benzopyrans are known for their role as intermediates in several pharmacologically relevant compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties. The cyclopropane ring, on the other hand, is recognized for its ability to improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to metabolic degradation. The combination of these two structural features makes 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. Researchers have been exploring derivatives of benzopyrans and cyclopropanes to identify novel therapeutic agents with improved efficacy and reduced side effects. For instance, studies have shown that modifications at the 3-position of the benzopyran ring can significantly alter binding interactions with biological targets, while the cyclopropane substituent can fine-tune pharmacokinetic properties. This flexibility makes 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid an attractive starting point for structure-based drug design.

The pharmacological profile of 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid has been investigated in several preclinical studies. Initial assays have suggested that this compound exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor progression. Additionally, preliminary data indicate potential anti-inflammatory effects, which could make it relevant for treating chronic inflammatory diseases. These findings are particularly intriguing given the growing demand for targeted therapies that address underlying disease mechanisms rather than merely alleviating symptoms.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for compounds like 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid. Molecular docking studies have been employed to predict binding affinities with various protein targets, while virtual screening techniques have helped identify lead compounds that warrant further experimental validation. These computational approaches not only save time but also provide valuable insights into how structural modifications might enhance biological activity. Such advancements are crucial in modern drug discovery pipelines.

The synthetic accessibility of 1-(3,4-dihydro-2H-1-benzopyran-3-yl)cyclopropane-1-carboxylic acid is another factor that contributes to its significance in pharmaceutical research. The availability of efficient synthetic routes allows researchers to readily modify its structure and evaluate new derivatives without excessive difficulty or cost. This accessibility is particularly important for academic institutions and small biotech companies that may have limited resources but are eager to explore innovative chemical entities.

Future directions for research on 1-(3,4-dihydro-2H-1-benzopyran-3-y[cyclopropane]ane]carb[boxyl]ic acid (CAS No. 2229119[hyphen]31[hyphen]5) include optimizing its synthesis for scalability and exploring its interactions with more complex biological systems. Additionally, investigating its potential as an intermediate in multi-step syntheses could uncover novel applications in synthetic organic chemistry beyond pharmaceuticals. The versatility of this compound makes it a valuable asset in both academic and industrial research settings.

In conclusion, 1-(3,4-dihydro-2H- benzopyran-    
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  carboxylic acid (CAS No. 2229119[hyphen]31[hyphen]5)), with its unique structural features and promising biological activities, represents a significant advancement in pharmaceutical chemistry. Its investigation not only contributes to our understanding of heterocyclic bioactivity but also opens new avenues for drug development. As research continues to uncover more about this compound's potential applications, it is likely to remain a focal point in both academic research laboratories and industrial drug discovery initiatives.